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Compound of Interest

Compound Name: 1-Methylpyrrole-2-acetic acid

Cat. No.: B1329608

While 1-Methylpyrrole-2-acetic acid is a known entity in the realm of chemical synthesis, a
comprehensive review of publicly available scientific literature reveals a significant gap in our
understanding of its intrinsic biological activity. Currently, this compound is predominantly
recognized and utilized as a versatile intermediate in the synthesis of more complex molecules,
particularly in the pharmaceutical and agrochemical sectors. Its direct physiological effects,
mechanism of action, and potential therapeutic applications remain largely unexplored.

At present, the primary role of 1-Methylpyrrole-2-acetic acid in the scientific domain is as a
building block. It serves as a starting material or a key intermediate in the multi-step synthesis
of various target compounds. Notably, its derivatives have been investigated for a range of
applications, from potential treatments for neurological disorders to the development of new
pesticides.[1] However, the biological activity of these end products cannot be directly
attributed to the 1-Methylpyrrole-2-acetic acid moiety itself.

The existing literature provides substantial information regarding the chemical properties and
synthesis of 1-Methylpyrrole-2-acetic acid. For instance, its synthesis from N-methylpyrrole
and oxalyl chloride to form an intermediate, which is then further reacted and esterified, is a
documented chemical process.

Despite its application in biochemical research, presumably as a tool compound or a structural
motif for analog synthesis, specific data on its interaction with biological targets, its metabolic
fate, or its influence on cellular signaling pathways is conspicuously absent from the current
body of scientific publications. No quantitative data, such as IC50 or EC50 values, from in vitro
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or in vivo studies on 1-Methylpyrrole-2-acetic acid have been reported. Consequently, there
are no established experimental protocols specifically designed to investigate its biological
activity, nor are there any known signaling pathways that it directly modulates.

In conclusion, 1-Methylpyrrole-2-acetic acid represents a molecule with a well-defined role in
synthetic chemistry but a largely unwritten chapter in pharmacology and biology. For
researchers, scientists, and drug development professionals, this presents both a challenge
and an opportunity. The lack of existing data underscores the potential for novel discoveries
should this compound be subjected to systematic biological screening and mechanistic studies.
Future research could unveil previously unknown pharmacological properties, opening new
avenues for its application beyond its current use as a chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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